Cas no 25371-55-5 (Phosphonic acid,P-octadecyl-, monomethyl ester)

• Product Name: Phosphonic acid,P-octadecyl-, monomethyl ester
• CAS No: 25371-55-5
• MF: C₁₉H₄₁O₃P
• MW: 348.500807523727
• CID: 257557
• PubChem ID: 117456
• Update Time: 2025-04-19

Phosphonic acid,P-octadecyl-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-octadecyl-, monomethyl ester
• Methyl hydrogen octadecylphosphonate
• methoxy(octadecyl)phosphinic acid
• DTXSID80180016
• SCHEMBL653716
• 25371-55-5
• CHEMBL58184
• EINECS 246-905-6
• Octadecyl-phosphonic acid monomethyl ester
• NS00027876

• Inchi： 1S/C19H41O3P/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(20,21)22-2/h3-19H2,1-2H3,(H,20,21)
• InChI Key： OFTHYJZWGCWWPT-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCCCCCCCC)(=O)(O)OC

Computed Properties

• Exact Mass: 348.27953
• Monoisotopic Mass: 348.27933216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53